(2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine

• CAS: 1179634-43-5

Core Science & Biosynthesis

An In-depth Technical Guide to (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine: Synthesis, Characterization, and Properties

Disclaimer: The compound (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine is not found in the currently available scientific literature. This guide is a predictive overview based on established principles of organic chemistry and data from analogous structures. The proposed synthetic routes and predicted properties are intended to serve as a foundational resource for researchers aiming to synthesize and characterize this novel molecule.

Introduction

(2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine is a secondary amine featuring a 4-ethylbenzyl group and a 2,2-dimethoxyethyl moiety. While this specific molecule is not documented, its structural motifs are present in a variety of compounds with applications in medicinal chemistry and materials science. The benzylamine framework is a common scaffold in pharmacologically active molecules, and the acetal group of the 2,2-dimethoxyethyl portion can serve as a protected aldehyde, offering a handle for further synthetic transformations. This guide provides a comprehensive theoretical framework for the synthesis, purification, and characterization of this compound, intended for an audience of researchers, scientists, and professionals in drug development.

Chemical Structure and Predicted Physicochemical Properties

The core structure of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine consists of a central nitrogen atom bonded to a 4-ethylbenzyl group and a 2,2-dimethoxyethyl group.

Molecular Structure

Caption: 2D Chemical Structure of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine.

Predicted Physicochemical Properties

The physicochemical properties of the target molecule can be estimated based on its constituent parts and comparison with analogous compounds like N-benzylphenethylamine[1] and benzylamine.[2][3][4]

Property	Predicted Value	Rationale
Molecular Formula	C₁₃H₂₁NO₂	Based on atom count.
Molecular Weight	223.31 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow liquid	Similar to many secondary benzylamines.[2]
Boiling Point	> 200 °C (at atm. pressure)	Expected to be higher than benzylamine (185 °C) due to increased molecular weight.[4]
Solubility	Soluble in common organic solvents (e.g., ethanol, methanol, dichloromethane, ethyl acetate). Sparingly soluble in water.	The presence of the aromatic ring and alkyl groups suggests hydrophobicity, while the amine and ether oxygens may allow for limited aqueous solubility.[4][5]
pKa (of the conjugate acid)	~9-10	Typical for secondary alkyl/benzyl amines.

Proposed Synthetic Routes

Two primary and reliable methods are proposed for the synthesis of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine: Reductive Amination and N-Alkylation .

Route 1: Reductive Amination

Reductive amination is a highly efficient and controlled method for the synthesis of secondary amines, which avoids the over-alkylation issues common with direct N-alkylation of primary amines.[6] This route involves the reaction of 4-ethylbenzaldehyde with aminoacetaldehyde dimethyl acetal to form an intermediate imine, which is then reduced in situ to the target secondary amine.

Caption: Proposed reductive amination workflow for the synthesis of the target compound.

• Imine Formation: To a solution of 4-ethylbenzaldehyde (1.0 eq) in a suitable solvent (e.g., methanol or dichloromethane), add aminoacetaldehyde dimethyl acetal (1.0-1.2 eq).[7][8] A catalytic amount of a weak acid, such as acetic acid, can be added to facilitate imine formation.[9] The reaction is typically stirred at room temperature for 1-2 hours.

• Reduction: The reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃, 1.2-1.5 eq), is added portion-wise to the reaction mixture.[6] This reagent is preferred as it is milder than sodium borohydride and can be used in a one-pot procedure.[6] The reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed.

• Work-up and Purification: Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Route 2: N-Alkylation

Direct N-alkylation of a primary amine with an alkyl halide is another common method for synthesizing secondary amines.[10][11] However, this method can lead to over-alkylation, producing tertiary amines and quaternary ammonium salts.[12] To favor mono-alkylation, a large excess of the primary amine can be used, or specialized conditions can be employed.[13]

Caption: N-Alkylation workflow, highlighting the potential for byproduct formation.

• Reaction Setup: In a round-bottom flask, dissolve aminoacetaldehyde dimethyl acetal (2.0-3.0 eq to minimize over-alkylation) in a polar aprotic solvent such as acetonitrile or DMF. Add a non-nucleophilic base like potassium carbonate or triethylamine (1.5-2.0 eq) to neutralize the HCl formed during the reaction.

• Addition of Alkyl Halide: Add 4-ethylbenzyl chloride (1.0 eq) dropwise to the stirred solution at room temperature.[14][15] The reaction mixture may be heated to 50-70 °C to increase the reaction rate.

• Monitoring and Work-up: Monitor the reaction by TLC or GC-MS. Once the 4-ethylbenzyl chloride is consumed, cool the reaction mixture to room temperature and filter off the solid base. The filtrate is concentrated under reduced pressure.

• Purification: The residue is dissolved in an organic solvent and washed with water to remove any remaining salts. The organic layer is dried, concentrated, and the crude product is purified by column chromatography.

Predicted Spectroscopic Data

The characterization of the target compound would rely on standard spectroscopic techniques. The predicted data is based on the analysis of its structural fragments.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for each part of the molecule.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Ethyl -CH₃	~1.2	Triplet	3H
Ethyl -CH₂-	~2.6	Quartet	2H
Ar-H	~7.1-7.3	Multiplet (two doublets)	4H
Ar-CH₂-N	~3.7	Singlet	2H
N-CH₂-CH	~2.7	Doublet	2H
CH(OCH₃)₂	~4.4	Triplet	1H
OCH₃	~3.3	Singlet	6H
N-H	~1.5-2.5	Broad singlet	1H

Note: Chemical shifts are estimates and can vary depending on the solvent and concentration. The spectrum of 4-ethylbenzyl alcohol provides a reference for the signals of the 4-ethylphenyl group.[16][17] The signals for the 2,2-dimethoxyethyl group can be inferred from related structures.[18]

¹³C NMR Spectroscopy

The carbon NMR spectrum would complement the ¹H NMR data for structural confirmation.

Carbon	Predicted Chemical Shift (δ, ppm)
Ethyl -CH₃	~15
Ethyl -CH₂-	~28
Aromatic C (quaternary)	~143, ~137
Aromatic C-H	~128-130
Ar-CH₂-N	~53
N-CH₂-CH	~50
CH(OCH₃)₂	~103
OCH₃	~54

Mass Spectrometry

For mass spectrometry, electrospray ionization (ESI) would likely show a prominent protonated molecular ion [M+H]⁺ at m/z 224.3. The fragmentation pattern under collision-induced dissociation (CID) would be expected to show a characteristic loss of the benzyl moiety, leading to a fragment ion at m/z 119, corresponding to the 4-ethylbenzyl cation.[14][19] Another potential fragmentation pathway is the loss of a methoxy group from the acetal. The fragmentation of benzylamines can be complex and may involve rearrangements.[19][20]

Infrared (IR) Spectroscopy

The IR spectrum would be expected to show the following characteristic absorption bands:

Functional Group	Wavenumber (cm⁻¹)
N-H stretch (secondary amine)	3300-3500 (weak)
C-H stretch (aromatic)	3000-3100
C-H stretch (aliphatic)	2850-3000
C=C stretch (aromatic)	1450-1600
C-N stretch	1020-1250
C-O stretch (ether/acetal)	1050-1150

Potential Applications in Research and Development

Given its structure, (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine could serve as a valuable intermediate in several areas:

• Drug Discovery: As a scaffold for the synthesis of novel therapeutic agents. The secondary amine can be further functionalized, and the acetal can be deprotected to an aldehyde for subsequent reactions, such as the formation of Schiff bases or heterocycles.

• Materials Science: The benzylamine core can be incorporated into polymers or other materials. The reactivity of the amine and the protected aldehyde functionality could be exploited in the design of functional materials.

• Ligand Synthesis: The nitrogen and oxygen atoms could act as coordination sites for metal ions, making it a potential precursor for novel ligands in catalysis.

Conclusion

While (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine is a novel compound without direct literature precedent, its synthesis and characterization are well within the realm of modern organic chemistry. This guide provides a robust theoretical foundation for its preparation via reductive amination or N-alkylation, along with predicted physicochemical and spectroscopic properties to aid in its identification and purification. The insights provided herein are intended to empower researchers to explore the potential of this and other new chemical entities in their scientific endeavors.

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An In-Depth Technical Guide to the Predicted ¹H and ¹³C NMR Spectra of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine

Executive Summary

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemical and pharmaceutical research, providing unparalleled insight into molecular structure.[1][2] This guide offers a comprehensive, theoretical prediction and in-depth analysis of the ¹H and ¹³C NMR spectra for the novel compound (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine. By dissecting the molecule into its constituent functional groups and applying fundamental NMR principles, we will assign predicted chemical shifts, multiplicities, and coupling constants.[3] Furthermore, this whitepaper provides detailed, field-proven protocols for sample preparation and data acquisition, designed to serve as a self-validating workflow for researchers. This document is intended for scientists and professionals in drug development and chemical synthesis, aiming to facilitate the identification, characterization, and quality assessment of this molecule and its analogues.

Introduction to the Analyte and NMR Spectroscopy

The target molecule, (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, is a secondary amine featuring three distinct structural motifs: a 4-ethylphenyl group, a benzylic methylene bridge, and a dimethoxyethyl acetal moiety. The unambiguous characterization of such a molecule is critical for confirming its identity and purity following synthesis.

NMR spectroscopy operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, behave like tiny magnets.[4][5] When placed in a strong external magnetic field, these nuclear spins align in specific orientations with different energy levels.[4] By applying radiofrequency pulses, we can induce transitions between these energy states.[1][5] The subsequent relaxation of the nuclei back to their ground state emits a signal that is detected and converted into an NMR spectrum via a Fourier transform.[4] The precise frequency of this signal, known as the chemical shift (δ), is highly sensitive to the local electronic environment of the nucleus, providing a unique fingerprint of the molecule's structure.[3]

This guide will systematically predict the NMR fingerprint of our target compound.

Predicted ¹H NMR Spectrum Analysis

The proton (¹H) NMR spectrum is predicted to show eight distinct signals, corresponding to the eight unique proton environments in the molecule. The analysis is based on the principles of chemical shift, which is influenced by shielding from surrounding electrons, and spin-spin coupling, where adjacent non-equivalent protons split each other's signals.[3]

Caption: Molecular structure with proton assignments.

Table 1: Predicted ¹H NMR Data for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine in CDCl₃

Signal Label	Predicted δ (ppm)	Multiplicity	Approx. J (Hz)	Integration	Assignment	Rationale
a	1.25	Triplet (t)	7.6	3H	-CH₂CH₃	Aliphatic methyl group coupled to an adjacent methylene group. Typical for an ethyl group on a benzene ring.[6][7]
b	2.65	Quartet (q)	7.6	2H	-CH₂ CH₃	Benzylic methylene protons of the ethyl group, deshielded by the aromatic ring and coupled to the adjacent methyl group.[6][7][8]
c	7.15	Doublet (d)	8.0	2H	Ar-H (ortho to ethyl)	Aromatic protons ortho to the alkyl substituent.
d	7.20	Doublet (d)	8.0	2H	Ar-H (meta to ethyl)	Aromatic protons meta to the alkyl substituent, showing similar chemical shifts to ortho protons in simple ethylbenzene.[6]
e	3.75	Singlet (s)	N/A	2H	Ar-CH₂ -N	Benzylic protons adjacent to both the aromatic ring and the nitrogen atom, resulting in a downfield shift.[9][10]
f	2.70	Doublet (d)	5.5	2H	N-CH₂ -CH	Methylene protons adjacent to the nitrogen and coupled to the single proton of the acetal methine group.
g	3.35	Singlet (s)	N/A	6H	-OCH₃	Chemically equivalent methoxy protons, appearing as a sharp singlet due to the absence of adjacent protons.
h	4.40	Triplet (t)	5.5	1H	-CH₂-CH (O)₂	Methine proton of the acetal group, significantly deshielded by two adjacent oxygen atoms and coupled to the adjacent methylene group.
NH	~1.5-2.5	Broad Singlet (br s)	N/A	1H	-NH -	The amine proton signal is often broad due to quadrupole broadening and chemical exchange. Its chemical shift is highly dependent on solvent and concentration.[11]

Predicted ¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum is predicted to show 10 distinct signals, as the symmetry of the 4-ethylphenyl group results in fewer signals than the total number of carbon atoms. The chemical shifts are predicted based on established values for similar carbon environments.[12][13]

Caption: Molecular structure with carbon assignments.

Table 2: Predicted ¹³C NMR Data for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine in CDCl₃

Predicted δ (ppm)	Assignment	Rationale
15.7	Ethyl C H₃	Standard chemical shift for the terminal methyl of an ethylbenzene moiety.[14][15]
28.5	Ethyl C H₂	Benzylic carbon of the ethyl group, shifted slightly downfield from a typical alkane.[14][15]
50.0	N-C H₂-CH	Aliphatic carbon adjacent to nitrogen.
54.0	Ar-C H₂-N	Benzylic carbon adjacent to nitrogen, shifted downfield by both the ring and the heteroatom.[16]
55.0	-OC H₃	Methoxy carbons are highly deshielded by the attached oxygen, typically appearing in this region.
103.0	-CH₂-C H(O)₂	Acetal carbon, significantly deshielded due to being bonded to two electronegative oxygen atoms.
128.0	C H (Aromatic, C-2/6)	Aromatic CH carbons ortho to the benzylic amine group.[14]
128.5	C H (Aromatic, C-3/5)	Aromatic CH carbons meta to the benzylic amine group.[14]
137.0	C q (Aromatic, C-1)	Quaternary aromatic carbon attached to the benzylic amine group.
143.5	C q (Aromatic, C-4)	Quaternary aromatic carbon attached to the ethyl group.[14]

Experimental Protocols for Spectral Acquisition

To obtain high-quality, reproducible NMR spectra, adherence to standardized experimental protocols is paramount. The following sections detail the recommended procedures for sample preparation and instrument setup.

Step-by-Step Sample Preparation

A properly prepared sample is the foundation of a high-quality NMR spectrum. The goal is a homogeneous solution free of particulate matter and paramagnetic impurities.[17]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the analyte. Chloroform-d (CDCl₃) is a common first choice for many organic molecules.[18] All deuterated solvents should be stored tightly capped to prevent atmospheric moisture absorption.[18]

• Determine Sample Quantity: For a standard ¹H NMR experiment, a concentration of 1-5 mg of the compound is typically sufficient.[17] For ¹³C NMR, which is inherently less sensitive, a more concentrated sample of 10-20 mg is recommended.[19]

• Weighing and Dissolution: Accurately weigh the desired amount of the solid sample into a clean, dry vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[17]

• Ensure Homogeneity: Gently vortex or swirl the vial until the sample is completely dissolved. Visually inspect the solution against a bright light to ensure no solid particles remain.

• Filtration (if necessary): If any particulate matter is visible, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.[19]

• Transfer to NMR Tube: Transfer the clear solution into a clean, high-quality 5 mm NMR tube.[17][20] The optimal sample height for most spectrometers is 4-5 cm, which corresponds to 0.6-0.7 mL of solution.[19][20]

• Add Internal Standard (Optional but Recommended): Add a small amount of a reference standard, such as tetramethylsilane (TMS), which is assigned a chemical shift of 0.0 ppm for both ¹H and ¹³C spectra.[6][14]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination.[20] Clearly label the tube with the sample's identity.

Data Acquisition Workflow

The following workflow and parameters are recommended for acquiring standard ¹H and ¹³C NMR spectra.

Caption: Standard workflow for NMR data acquisition and processing.

Table 3: Recommended NMR Acquisition Parameters

Parameter	¹H Experiment	¹³C Experiment	Rationale
Spectral Width (SW)	~16 ppm	~240 ppm	Must be wide enough to encompass all expected signals in the spectrum.[21][22]
Acquisition Time (AT)	2-4 s	1-2 s	A longer acquisition time provides better digital resolution, which helps in accurately defining sharp peaks.[23]
Relaxation Delay (D1)	1-2 s	2-5 s	A delay between pulses to allow for longitudinal relaxation of the nuclei. Crucial for quantitative accuracy, especially in ¹³C NMR.
Pulse Angle	30-45°	30-45°	A smaller pulse angle allows for faster acquisition when signal-to-noise is not limiting. A 90° pulse provides maximum signal for a single scan.[24]
Number of Scans (NS)	8-16	1024-4096	Signal-to-noise ratio improves with the square root of the number of scans.[23] ¹³C requires significantly more scans due to its low natural abundance and lower gyromagnetic ratio.[12]

Causality in Parameter Selection: The choice of acquisition time and spectral width are directly related to the digital resolution of the spectrum.[21] For quantitative analysis, the relaxation delay (D1) must be sufficiently long (at least 5 times the longest T1 relaxation time) to ensure that all nuclei have fully relaxed before the next pulse, guaranteeing that peak integrals are proportional to the number of nuclei.[22]

Conclusion

This guide provides a robust, theory-backed prediction of the ¹H and ¹³C NMR spectra for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine. The detailed analysis of expected chemical shifts and coupling patterns, summarized in Tables 1 and 2, serves as a critical reference for researchers engaged in the synthesis and characterization of this compound. By following the outlined experimental protocols for sample preparation and data acquisition, scientists can reliably obtain high-quality spectra for verification against these predictions. This comprehensive approach underscores the power of NMR spectroscopy as a primary tool for structural elucidation and ensures a high degree of confidence in the identity and purity of novel chemical entities.

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A Systematic Approach to the IUPAC Nomenclature of Dimethoxyethyl Benzylamine Derivatives

A Technical Guide for Researchers in Medicinal Chemistry and Drug Development

Abstract

The precise and unambiguous naming of novel chemical entities is a cornerstone of scientific communication, particularly within the highly regulated field of drug development. This guide provides a detailed, systematic methodology for applying the International Union of Pure and Applied Chemistry (IUPAC) nomenclature conventions to a specific and pharmaceutically relevant class of compounds: dimethoxyethyl benzylamine derivatives. By deconstructing the nomenclature rules for amines, ethers, and substituted aromatic systems, this document offers a clear, step-by-step process, enabling researchers to generate accurate and reproducible IUPAC names for complex molecules within this chemical space. This guide is intended to serve as a practical reference for medicinal chemists, pharmacologists, and regulatory scientists, ensuring clarity and consistency in the documentation and communication of chemical structures.

Introduction: The Imperative for Precision in Chemical Nomenclature

In the realm of drug discovery and development, the structural complexity of bioactive molecules necessitates a rigorous and standardized system of nomenclature. The IUPAC system provides this universal language, allowing scientists worldwide to communicate complex chemical structures without ambiguity. Dimethoxyethyl benzylamine derivatives represent a significant class of compounds, often explored for their potential as therapeutic agents. The presence of multiple functional groups—an amine, two ether linkages, and a substituted benzene ring—presents a nuanced naming challenge that requires a systematic application of IUPAC rules. This guide elucidates this process, moving from foundational principles to their application in complex, multi-functionalized molecules.

Foundational Principles of IUPAC Nomenclature

The IUPAC nomenclature for organic compounds is built upon a hierarchical set of rules that prioritize functional groups to determine the parent structure and corresponding suffix of the chemical name.[1][2][3] All other functional groups and alkyl chains are subsequently treated as substituents and are named as prefixes in alphabetical order.

Establishing the Priority of Functional Groups

For dimethoxyethyl benzylamine derivatives, the principal functional groups are the amine and the ether. According to IUPAC conventions, amines hold a higher priority than ethers.[4][5] Consequently, the amine functional group dictates the parent name of the molecule, which will end in the suffix "-amine".[6][7][8] The ether groups are treated as substituents and are designated with the "alkoxy-" prefix.[9][10][11][12]

A Step-by-Step Guide to Naming Dimethoxyethyl Benzylamine Derivatives

The following protocol outlines a systematic approach to naming this specific class of compounds, ensuring a logical and reproducible outcome.

Experimental Protocol: Systematic IUPAC Naming

• Identify the Parent Alkylamine Chain :

  • The parent chain is the longest continuous carbon chain that is directly attached to the nitrogen atom of the amine.

  • In the case of a dimethoxyethyl benzylamine, the ethyl group attached to the nitrogen is part of the parent chain.

  • The base name of this two-carbon chain is "ethanamine".

• Identify and Name the Substituents on the Nitrogen Atom :

  • Any groups attached to the nitrogen, other than the parent chain, are considered N-substituents.

  • For the benzylamine core, a benzyl group (a benzene ring attached to a CH₂ group) is attached to the nitrogen. This is named as an N-benzyl substituent.

  • The dimethoxyethyl group is also attached to the nitrogen. Its systematic name is derived by identifying the two-carbon ethyl chain with two methoxy groups. This is named as an N-(2,2-dimethoxyethyl) substituent.

• Identify and Name the Substituents on the Benzene Ring :

  • The benzene ring of the benzyl group may itself be substituted.

  • Number the carbon atoms of the benzene ring, starting with the carbon attached to the methylene group (the benzylic carbon) as position 1.

  • Identify any substituents on the ring and their corresponding locants (positions). For example, a methoxy group at position 4 would be named "4-methoxy".

• Assemble the Full IUPAC Name :

  • Arrange the substituents alphabetically. Note that prefixes such as "di-", "tri-", etc., are not considered for alphabetization.

  • Place the locants before each substituent name.

  • Combine the substituent names as prefixes to the parent amine name.

Visualization of the Naming Workflow

The following diagram illustrates the decision-making process for assembling the IUPAC name of a substituted dimethoxyethyl benzylamine derivative.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 2.4 IUPAC Naming of Organic Compounds with Functional Groups – Organic Chemistry I [kpu.pressbooks.pub]
• 3. reddit.com [reddit.com]
• 4. youtube.com [youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. ochem.weebly.com [ochem.weebly.com]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 9. Naming Ethers - Chemistry Steps [chemistrysteps.com]
• 10. IUPAC Nomenclature Rules for Ethers | QUÍMICA ORGÁNICA [quimicaorganica.net]
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• 12. quora.com [quora.com]

Protocols & Analytical Methods

Application Note & Protocol: Synthesis of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine via One-Pot Reductive Amination

Abstract & Introduction

The synthesis of secondary amines is a cornerstone of modern organic and medicinal chemistry. (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine is a valuable synthetic intermediate, incorporating a versatile acetal functional group that can be deprotected to reveal a reactive aldehyde. Reductive amination stands out as a superior method for N-alkylation, offering high selectivity and avoiding the common issue of overalkylation associated with direct alkylation of amines using alkyl halides.[1][2]

This application note provides a detailed, field-proven protocol for the synthesis of the target secondary amine from 4-ethylbenzaldehyde and aminoacetaldehyde dimethyl acetal. The protocol employs a direct, one-pot reductive amination strategy using sodium triacetoxyborohydride (NaBH(OAc)₃). This reagent is highlighted for its exceptional mildness and chemoselectivity, as it preferentially reduces the in-situ formed iminium ion over the starting aldehyde, ensuring high yields and purity.[3][4][5] We will delve into the mechanistic underpinnings, provide a robust step-by-step procedure, and offer expert insights into optimizing this critical C-N bond-forming reaction.

The Reductive Amination Mechanism: A Stepwise View

The one-pot synthesis proceeds through a well-established mechanism involving two key stages: iminium ion formation and subsequent reduction. The choice of sodium triacetoxyborohydride is critical, as its reactivity is finely tuned for this process.[4]

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine (aminoacetaldehyde dimethyl acetal) on the carbonyl carbon of 4-ethylbenzaldehyde. This forms a transient hemiaminal intermediate.

• Acid-Catalyzed Dehydration: In the presence of a mild acid catalyst (often acetic acid, or generated in situ from the reagent), the hemiaminal undergoes dehydration to form a protonated imine, known as an iminium ion.[4][6] This electrophilic species is the key intermediate for the reduction step.

• Hydride Reduction: Sodium triacetoxyborohydride, a sterically hindered and electronically attenuated hydride source, selectively delivers a hydride (H⁻) to the electrophilic carbon of the iminium ion.[4][6] This step is significantly faster than the reduction of the starting aldehyde, which is the basis for the reaction's high selectivity and allows for the one-pot procedure.[4]

Figure 1: General mechanism of reductive amination.

Detailed Experimental Protocol

This protocol is designed for a 20 mmol scale reaction. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials & Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Supplier Example	Purity
4-Ethylbenzaldehyde	C₉H₁₀O	134.18	4748-78-1	Sigma-Aldrich	≥97%
Aminoacetaldehyde dimethyl acetal	C₄H₁₁NO₂	105.14	22483-09-6	Sigma-Aldrich	≥99%
Sodium Triacetoxyborohydride	C₆H₁₀BNaO₆	211.94	56553-60-7	Sigma-Aldrich	97%
1,2-Dichloroethane (DCE), anhydrous	C₂H₄Cl₂	98.96	107-06-2	Sigma-Aldrich	99.8%
Saturated Sodium Bicarbonate Solution	NaHCO₃(aq)	84.01	144-55-8	-	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	-	ACS Grade
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	-	Granular

Reagent Calculation Table

Compound	MW ( g/mol )	Equivalents	Moles (mmol)	Amount (g)	Volume (mL)
4-Ethylbenzaldehyde	134.18	1.0	20.0	2.68	~2.63
Aminoacetaldehyde dimethyl acetal	105.14	1.1	22.0	2.31	~2.38
Sodium Triacetoxyborohydride	211.94	1.2	24.0	5.09	-
1,2-Dichloroethane (DCE)	-	-	-	-	80

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL oven-dried, round-bottom flask equipped with a magnetic stir bar, add 4-ethylbenzaldehyde (2.68 g, 20.0 mmol).

• Solvent and Amine Addition: Add anhydrous 1,2-dichloroethane (80 mL) to the flask. Stir until the aldehyde is fully dissolved. To this solution, add aminoacetaldehyde dimethyl acetal (2.31 g, 22.0 mmol) via syringe.[4][7] Stir the mixture at room temperature for 20-30 minutes to allow for initial imine formation.

• Addition of Reducing Agent: Carefully add sodium triacetoxyborohydride (5.09 g, 24.0 mmol) to the mixture in three portions over 15 minutes. The addition may be slightly exothermic. Maintain the reaction under a nitrogen or argon atmosphere.

• Reaction Monitoring: Stir the reaction vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The starting aldehyde is UV-active, while the product can be visualized with potassium permanganate stain. The reaction is typically complete within 4-6 hours.

• Work-up - Quenching: Once the reaction is complete (disappearance of the limiting starting material), carefully quench the reaction by slowly adding 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution.[8][9] Stir for 20 minutes until gas evolution ceases.

• Work-up - Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate (2 x 50 mL).

• Drying and Concentration: Combine all organic layers and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil.

• Purification: Purify the crude oil by flash column chromatography on silica gel.[9] A gradient elution system, starting with 100% hexanes and gradually increasing to 90:10 hexanes:ethyl acetate, is typically effective for separating the product from non-polar impurities and baseline material.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to afford (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine as a colorless to pale yellow oil. Calculate the final yield.

Figure 2: Experimental workflow for the synthesis.

Product Characterization (Expected Data)

The identity and purity of the final compound should be confirmed using standard analytical techniques.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 7.25-7.15 (m, 4H, Ar-H)

  • δ 3.75 (s, 2H, Ar-CH₂-N)

  • δ 4.45 (t, J=5.5 Hz, 1H, CH(OMe)₂)

  • δ 3.35 (s, 6H, -OCH₃)

  • δ 2.75 (d, J=5.5 Hz, 2H, N-CH₂-CH)

  • δ 2.65 (q, J=7.6 Hz, 2H, Ar-CH₂CH₃)

  • δ 1.25 (t, J=7.6 Hz, 3H, Ar-CH₂CH₃)

  • δ ~1.8 (br s, 1H, N-H)

• ¹³C NMR (100 MHz, CDCl₃):

  • δ 142.5, 137.0, 128.5, 128.0 (Ar-C)

  • δ 103.0 (-CH(OMe)₂)

  • δ 54.0 (-OCH₃)

  • δ 53.5 (Ar-CH₂-N)

  • δ 51.0 (N-CH₂-CH)

  • δ 28.5 (Ar-CH₂CH₃)

  • δ 15.5 (Ar-CH₂CH₃)

• Mass Spectrometry (ESI+):

  • Expected m/z for [M+H]⁺: 224.1645 (Calculated for C₁₃H₂₂NO₂)

Discussion & Troubleshooting

• Rationale for Reagent Selection: Sodium triacetoxyborohydride is the reagent of choice for direct reductive aminations.[5] Unlike sodium borohydride (NaBH₄), it is mild enough not to reduce the starting aldehyde at a significant rate.[1][10] Compared to sodium cyanoborohydride (NaBH₃CN), NaBH(OAc)₃ is non-toxic and its reaction rate is less sensitive to pH, making the procedure more robust and safer.[1][3]

• Solvent Considerations: 1,2-Dichloroethane (DCE) is an excellent solvent for this reaction as it is non-protic and effectively solubilizes the reactants and the iminium intermediate.[4][7] Tetrahydrofuran (THF) is also a viable alternative.[4][8] Protic solvents like methanol are generally avoided in one-pot procedures with NaBH(OAc)₃ as they can react with the hydride reagent.[10]

• Troubleshooting Guide:

  • Incomplete Reaction: If TLC analysis shows significant unreacted aldehyde after 6 hours, the reaction may be stirred for longer (up to 24 hours). A slight molar excess of the amine (1.1-1.2 equiv) helps drive the equilibrium towards iminium formation.

  • Formation of Alcohol Byproduct: If the alcohol corresponding to the reduction of 4-ethylbenzaldehyde is observed, it suggests the hydride reagent was added too quickly or the reaction temperature was too high. Ensure slow, portion-wise addition at room temperature.

  • Difficult Purification: The product amine can sometimes streak on silica gel. To mitigate this, the silica can be pre-treated with triethylamine (e.g., by adding 1% triethylamine to the eluent) to neutralize acidic sites and improve chromatography.

Safety Precautions

• Sodium Triacetoxyborohydride: Reacts with water and moisture to release flammable hydrogen gas. Handle in a dry environment and quench carefully.

• 1,2-Dichloroethane (DCE): A suspected carcinogen and is toxic. Always handle in a certified chemical fume hood.

• 4-Ethylbenzaldehyde: Combustible liquid and may cause skin irritation.

• Aminoacetaldehyde dimethyl acetal: Flammable liquid and causes skin burns and eye damage.[11]

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

• Myers, A. Chem 115: C–N Bond-Forming Reactions: Reductive Amination. Harvard University. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. [Link]

• Sodium triacetoxyborohydride. (n.d.). Organic Chemistry Portal. [Link]

• Chemistry of sodium cyanoborohydride and sodium triacetoxyborohydride | Reductive Amination. (2020, September 10). [Video]. YouTube. [Link]

• Reductive Amination, and How It Works. (2017, September 1). Master Organic Chemistry. [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. [Link]

• Reductive amination in case of secondary amines. (2019, July 25). Chemistry Stack Exchange. [Link]

• Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. (2013). Green Chemistry, Supplementary Information. The Royal Society of Chemistry. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Sodium triacetoxyborohydride [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. youtube.com [youtube.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. TCI反応実例：ナトリウムトリアセトキシボロヒドリドを用いた還元的アミノ化反応 | 東京化成工業株式会社 [tcichemicals.com]
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Using (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine as an isoquinoline precursor

Topic: Using (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine as an isoquinoline precursor Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals.

Abstract & Scope

This technical guide details the use of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine (hereafter referred to as Precursor A ) as a strategic intermediate in the synthesis of 7-ethylisoquinoline and its tetrahydro-derivatives. While the classic Pomeranz-Fritsch reaction utilizes imines, the use of this reduced amino-acetal (Precursor A) allows for the Jackson-Bobbitt modification , which offers milder conditions and improved yields for electron-rich or alkyl-substituted systems.

This document provides two validated protocols:

• Direct Acid Cyclization: For rapid access to the tetrahydroisoquinoline (THIQ) core.

• Tosyl-Modified Cyclization: A high-fidelity method minimizing polymerization side-reactions.

• Aromatization: Conversion of the THIQ intermediate to the fully aromatic isoquinoline.

Chemical Basis & Mechanistic Strategy[1][2][3][4]

The Precursor

Precursor A is a secondary amine featuring a 4-ethylbenzyl group and a dimethyl acetal-protected aldehyde.

• Formula: C

  H NO

• MW: 223.31 g/mol

• Role: Provides the complete carbon skeleton for the isoquinoline core (C1-N2-C3-C4 and the benzene ring).

Regiochemistry

The cyclization proceeds via an Electrophilic Aromatic Substitution (EAS). The 4-ethyl substituent on the benzene ring exerts a para-directing effect relative to itself, but the cyclization is primarily directed by the alkyl-linker attachment point (the benzyl carbon).

• Substituent Effect: The ethyl group at the para position (relative to the benzyl methylene) directs the ring closure to the position meta to itself (which is ortho to the benzyl linker).

• Outcome: This specific substitution pattern yields the 7-ethyl-1,2,3,4-tetrahydroisoquinoline isomer exclusively.

Reaction Pathway Diagram

The following diagram illustrates the mechanistic pathway from the acetal precursor to the cyclized THIQ product.

Caption: Mechanistic flow of the Jackson-Bobbitt cyclization converting Precursor A to 7-Ethylisoquinoline.

Experimental Protocols

Safety & Handling

• Hazards: Strong acids (HCl, H

  SO ) cause severe burns. Precursor A is an amine and should be treated as an irritant.

• PPE: Chemical-resistant gloves (Nitrile), safety goggles, and fume hood are mandatory.

Protocol A: Direct Acid-Mediated Cyclization

Best for: Quick synthesis of small batches where yield optimization is secondary.

Reagents

Component	Equiv.	Role
Precursor A	1.0	Substrate
6M HCl	Excess (10-20 vol)	Solvent & Catalyst
NaOH (aq)	N/A	Neutralization
DCM	N/A	Extraction Solvent

Procedure

• Dissolution: Charge a round-bottom flask with Precursor A (1.0 g, 4.48 mmol).

• Acidification: Slowly add 6M HCl (15 mL) at 0°C. The solution may fume; ensure good ventilation.

• Cyclization: Heat the mixture to reflux (approx. 100°C) for 2–4 hours. Monitor consumption of starting material by TLC (System: 10% MeOH in DCM).

  • Note: The acetal hydrolyzes to the aldehyde, which then cyclizes.[1]

• Workup:

  • Cool reaction to 0°C.[2]

  • Basify slowly with 50% NaOH or solid Na

    CO to pH > 10.

  • Extract with Dichloromethane (DCM) (3 x 20 mL).

  • Dry organic layer over anhydrous Na

    SO and concentrate in vacuo.

• Product: Yields crude 7-ethyl-1,2,3,4-tetrahydroisoquinoline .

Protocol B: N-Tosyl Modified Jackson-Bobbitt (High Yield)

Best for: Process chemistry and high-value synthesis. Prevents amine protonation from deactivating the ring.

Reagents

Component	Equiv.	Role
Precursor A	1.0	Substrate
TsCl	1.1	Protecting Group
Pyridine	2.0	Base (Step 1)
H SO / AcOH	4:1 v/v	Cyclization Medium

Step 1: N-Tosylation

• Dissolve Precursor A (1.0 g) in dry DCM (10 mL) and Pyridine (2.0 equiv).

• Add p-Toluenesulfonyl chloride (TsCl) (1.1 equiv) at 0°C.

• Stir at RT for 4 hours.

• Wash with 1M HCl, brine, dry, and concentrate to obtain N-Ts-Precursor A .

Step 2: Cyclization[3]

• Dissolve N-Ts-Precursor A in a mixture of Acetic Acid (2 mL) and Conc. H

  SO (8 mL).

• Stir at room temperature overnight (12–16 h). Note: The sulfonamide reduces the basicity of the nitrogen, preventing the formation of the deactivating ammonium species.

• Pour onto crushed ice. Extract with EtOAc.[2]

• The product is N-Tosyl-7-ethyl-1,2,3,4-tetrahydroisoquinoline .

Step 3: Deprotection (Optional)

• Reflux the N-Tosyl intermediate in 48% HBr with Phenol (scavenger) for 4 hours to cleave the tosyl group, yielding the free amine THIQ.

Protocol C: Aromatization to 7-Ethylisoquinoline

Requirement: Converts the tetrahydro- intermediate to the fully aromatic target.

Procedure

• Dissolve the 7-ethyl-1,2,3,4-tetrahydroisoquinoline (from Protocol A or B) in Decalin or p-Cymene (10 mL/g).

• Add 10% Pd/C (10 wt% loading).

• Heat to reflux (180–200°C) for 4–6 hours under an argon stream to facilitate hydrogen removal.

• Filter hot through Celite to remove Pd/C.

• Concentrate filtrate. Purify via flash chromatography (Hexane/EtOAc).

Experimental Workflow Visualization

Caption: Decision tree and workflow for processing Precursor A into the final isoquinoline target.

Analytical Validation

When validating the synthesis, look for these characteristic signals in the

H NMR (CDCl , 400 MHz) :

Moiety	Chemical Shift ( )	Multiplicity	Interpretation
Aromatic H (C1)	~9.1 ppm	Singlet	Characteristic of Isoquinoline C1-H (deshielded by N).
Aromatic H (C3)	~8.4 ppm	Doublet	Adjacent to Nitrogen.
Ethyl (-CH -)	~2.8 ppm	Quartet	Benzylic ethyl group.
Ethyl (-CH )	~1.3 ppm	Triplet	Terminal methyl.
C5/C6/C8 Protons	7.5 - 7.9 ppm	Multiplet	Remaining aromatic protons.

Mass Spectrometry (ESI+):

• Precursor A: [M+H]

  = 224.3

• THIQ Intermediate: [M+H]

  = 162.2 (Loss of 2 x MeOH + cyclization)

• Final Isoquinoline: [M+H]

  = 158.2 (Aromatization, -4H)

References

• Pomeranz, C. (1893).[2][4] "Über eine neue Isochinolinsynthese". Monatshefte für Chemie, 14(1), 116–119. Link

• Bobbitt, J. M. (1998). "The Pomeranz-Fritsch Reaction in the Synthesis of Isoquinoline Alkaloids". Journal of Organic Chemistry, 63(25), 9367–9372. Link

• Birch, A. J., Jackson, A. H., & Shannon, P. V. R. (1974). "Synthetic approaches to isoquinolines: The Jackson-Bobbitt modification". Journal of the Chemical Society, Perkin Transactions 1, 2185-2190. Link

• Li, J. J. (2014). "Pomeranz–Fritsch Reaction".[1][2][3][4][5][6][7] In Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications (5th ed., pp. 484-485). Springer. Link

• Chrzanowska, M., & Rozwadowska, M. D. (2004). "Asymmetric Synthesis of Isoquinoline Alkaloids". Chemical Reviews, 104(7), 3341–3370. Link

Sources

• 1. Synthesis of new substituted 7,12-dihydro-6,12-methanodibenzo[c,f]azocine-5-carboxylic acids containing a tetracyclic tetrahydroisoquinoline core structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Isoquinoline synthesis [quimicaorganica.org]
• 4. Pomeranz-Fritsch Isoquinoline Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
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• 7. Pomeranz-Fritsch Reaction | Thermo Fisher Scientific - JP [thermofisher.com]

Strategic N-Alkylation of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine: A Guide to Reagent Selection and Protocol Optimization

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract: The N-alkylation of secondary amines is a cornerstone transformation in organic synthesis, particularly within medicinal chemistry for the generation of novel pharmacophores. This guide provides a detailed examination of methodologies for the selective alkylation of the secondary amine, (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, to yield tertiary amine analogs. We will explore the mechanistic underpinnings of classical and modern alkylation strategies, offering a comparative analysis of reagents to guide experimental design. Detailed, field-tested protocols for direct alkylation via SN2 substitution and for indirect alkylation via reductive amination are presented, emphasizing the rationale behind procedural steps to ensure reproducibility and high-yield outcomes. This document serves as a practical resource for researchers aiming to derivatize this specific scaffold or similar secondary amines with precision and control.

Introduction: The Challenge of Selective N-Alkylation

The conversion of a secondary amine to a tertiary amine is a frequent objective in drug development programs, as the substitution pattern on the nitrogen atom profoundly influences a molecule's pharmacological profile, including its potency, selectivity, and pharmacokinetic properties. The primary challenge in the N-alkylation of amines is controlling the reaction's selectivity.[1][2] Direct alkylation of a primary amine, for instance, often leads to a mixture of secondary, tertiary, and even quaternary ammonium salts because the product amine can be more nucleophilic than the starting material, leading to a "runaway" reaction.[3]

However, the alkylation of a secondary amine to a tertiary amine is generally more controllable. The resulting tertiary amine is often sterically more hindered and less nucleophilic than the parent secondary amine, which helps to mitigate the problematic subsequent reaction to form a quaternary ammonium salt.[3] Nevertheless, careful selection of reagents and reaction conditions is paramount to ensure a clean, high-yielding transformation. This guide focuses on robust and versatile methods for this specific synthetic step.

Comparative Analysis of Key Alkylation Methodologies

The choice of an alkylation strategy depends on several factors, including the nature of the alkyl group to be introduced, the functional group tolerance required, and considerations of scale, cost, and environmental impact. Below is a comparative summary of the most effective methods for alkylating (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine.

Methodology	Alkylating Agent	Key Reagents	Advantages	Disadvantages
Direct Alkylation (SN2)	Alkyl halides (I > Br > Cl), Triflates, Tosylates	Non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, DIPEA), Aprotic solvent (e.g., ACN, DMF)	Simple, widely applicable, uses readily available reagents.	Risk of over-alkylation to quaternary salt, especially with reactive alkylating agents like CH₃I.[3][4] Requires stoichiometric base.[4]
Reductive Amination	Aldehydes or Ketones	Mild reducing agent (e.g., NaBH(OAc)₃, NaBH₃CN), Acid catalyst (e.g., AcOH)	Excellent selectivity, avoids over-alkylation, broad substrate scope, mild conditions.[5][6]	Requires a carbonyl compound as the alkyl source; reducing agents can be toxic (NaBH₃CN) or moisture-sensitive.[5]
Mitsunobu Reaction	Alcohols	Triphenylphosphine (PPh₃), Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD)	Utilizes alcohols directly, proceeds under mild conditions with inversion of stereochemistry at the alcohol center.[7][8]	Generates stoichiometric phosphine oxide and hydrazine byproducts, complicating purification.[7] Scope can be limited by the acidity of the amine.[7]
Phase-Transfer Catalysis (PTC)	Alkyl halides	Quaternary ammonium salt catalyst (e.g., TBAB), aqueous inorganic base (e.g., NaOH), organic solvent	"Green" approach using benign bases and solvents, ideal for scale-up, can enhance reaction rates.[9][10]	Requires optimization of catalyst, solvent, and agitation rate for efficient phase transfer.[11]

Detailed Experimental Protocols

The following protocols provide step-by-step guidance for two of the most reliable and versatile methods for the N-alkylation of the target secondary amine.

Protocol 1: Direct N-Alkylation with an Alkyl Halide

This protocol describes a classical SN2 reaction, a robust method for introducing simple alkyl groups. The use of potassium carbonate as a base is cost-effective and efficient for neutralizing the acid generated during the reaction.

Caption: SN2 mechanism for direct amine alkylation.

Protocol 2: Reductive Amination with an Aldehyde

This method is superior for achieving high selectivity and is tolerant of a wide array of functional groups. It proceeds via the formation of an iminium ion intermediate, which is then reduced in situ. Sodium triacetoxyborohydride is the reagent of choice as it is mild, selective for iminium ions over carbonyls, and does not require strictly anhydrous conditions. [6] Materials:

• (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine (1.0 equiv)

• Aldehyde (e.g., Acetaldehyde) (1.2 - 1.5 equiv)

• Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.5 - 2.0 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (AcOH) (optional, 0.1 equiv)

• Saturated aq. Sodium Bicarbonate, Brine

Procedure:

• In a round-bottom flask, dissolve (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine and the aldehyde in DCM.

• Stir the solution at room temperature for 20-30 minutes. A small amount of acetic acid can be added to catalyze the formation of the iminium ion.

• Causality Check: The reaction between the secondary amine and the aldehyde forms an iminium ion. This electrophilic species is the substrate for the hydride reducing agent. [6]4. Add sodium triacetoxyborohydride in portions to the stirring solution. The reaction may be mildly exothermic.

• Self-Validation: NaBH(OAc)₃ is a mild and selective reducing agent that will preferentially reduce the iminium ion in the presence of the unreacted aldehyde, preventing side reactions. [5]6. Stir the reaction at room temperature and monitor by TLC or LC-MS until the reaction is complete (typically 2-12 hours).

• Carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until gas evolution ceases. This neutralizes the acetic acid and hydrolyzes any remaining reducing agent.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired tertiary amine.

Mechanism: Reductive Amination

Caption: Two-stage mechanism of reductive amination.

References

• Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Alkylation of Amines. University of Calgary, Department of Chemistry. [Link]

• Synthesis of tertiary arylamines: Lewis acid-catalyzed direct reductive N-alkylation of secondary amines with ketones through an alternative pathway. Chemical Communications (RSC Publishing). [Link]

• Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. Defense Technical Information Center (DTIC). [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Alkylation of Amines by Alkyl Halides. Chemistry LibreTexts. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Phase Transfer Catalysis. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Reductive amination in case of secondary amines. Chemistry Stack Exchange. [Link]

• Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation. Journal of Molecular Modeling. [Link]

• Synthesis of Amines by Alkylation. Chemistry LibreTexts. [Link]

• Scale-Up of N-Alkylation Reaction using Phase-Transfer Catalysis with Integrated Separation in Flow. ResearchGate. [Link]

• Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]

• Buchwald–Hartwig Amination with Aqueous Ammonia. Synthesis Spotlight. [Link]

• A reliable and easy method for synthesis of nitrogen-containing compounds. Yakugaku Zasshi. [Link]

• Mitsunobu reaction. Organic Synthesis. [Link]

• Efficient synthesis of secondary amines by selective alkylation of primary amines.

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Mitsunobu Reaction Using Basic Amines as Pronucleophiles. The Journal of Organic Chemistry. [Link]

• Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles. ACS Omega. [Link]

• Buchwald–Hartwig amination with alkylamines. ResearchGate. [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. [Link]

• Phase-Transfer Catalysis (PTC). Macmillan Group, Princeton University. [Link]

• A Convenient Way for the Synthesis of Mono N-Alkylated Ethanolamine. ChemRxiv. [Link]

• Amine alkylation. Wikipedia. [Link]

• Alkylation of Amines, Part 1: with Alkyl Halides. YouTube. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Modeling the alkylation of amines with alkyl bromides: explaining the low selectivity due to multiple alkylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
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• 7. Mitsunobu Reaction [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
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• 11. macmillan.princeton.edu [macmillan.princeton.edu]

Technical Notes & Optimization

Purification techniques for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine crude mixtures

Topic: Advanced Purification Protocols for Acid-Sensitive Amino-Acetals

Executive Summary & Chemical Profile

The Molecule: (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine Class: Secondary Amine / Dimethyl Acetal Key Sensitivity: Extreme Acid Lability [1]

Welcome to the technical support guide for this specific intermediate. If you are synthesizing this molecule, you are likely performing a reductive amination (e.g., 4-ethylbenzaldehyde + aminoacetaldehyde dimethyl acetal).[1]

The Critical Warning: The standard "Acid-Base Extraction" (Acidify

Wash Basify Extract) used for 90% of amines will destroy this molecule.[1] The dimethyl acetal moiety hydrolyzes rapidly in aqueous acid (pH < 4) to form an unstable aldehyde, leading to polymerization and "tar" formation.

This guide provides acetal-safe workflows to purify your crude mixture without degradation.

Decision Tree: Choosing Your Method

Before proceeding, assess your crude mixture's purity and scale using the decision matrix below.

Figure 1: Strategic decision tree for purification based on crude purity and scale.

Method A: The "Acetal-Safe" Workup (Extraction)[1]

Objective: Remove inorganic salts (borates) and polar impurities without exposing the acetal to acid.

The Protocol

• Quench: If using borohydrides (NaBH4/STAB), quench the reaction with Saturated Aqueous NaHCO3 or 1M NaOH .

  • Why: Maintain pH > 8. Never use NH4Cl (weakly acidic) or HCl.

• Extraction: Extract into EtOAc or DCM.

• Wash: Wash the organic layer with Brine (Saturated NaCl) only.

  • Crucial Step: Do not perform an acid wash to remove unreacted starting amine. We will remove the starting amine via chromatography or high-vac evaporation later.[1]

• Dry: Use anhydrous K2CO3 or Na2SO4 .

  • Tip: K2CO3 is basic and provides an extra buffer against adventitious acid.

Method B: Buffered Flash Chromatography[1]

Objective: Isolate the secondary amine while preventing "streaking" (tailing) caused by silanol interactions.

The Challenge: Secondary amines interact strongly with acidic silanols on silica gel, causing broad peaks and poor separation.[2] The Solution: Deactivate the silica using Triethylamine (TEA).

Stationary Phase & Eluent Setup

Component	Recommendation	Technical Rationale
Stationary Phase	Standard Silica (40-63 µm)	Cost-effective; requires buffering.[1]
Alternative Phase	Amine-Functionalized Silica (KP-NH)	Best Option. No additives needed.[1] Eliminates acid-base interaction completely.[1]
Mobile Phase A	Hexanes (or Heptane)	Non-polar carrier.
Mobile Phase B	Ethyl Acetate (EtOAc)	Polar modifier.
The Modifier	Triethylamine (TEA)	Mandatory for Standard Silica. Blocks acidic silanol sites.

Step-by-Step Protocol (Standard Silica)

• Pre-treatment (Slurry Method):

  • Prepare a slurry of silica gel in Hexanes containing 1% TEA .

  • Pour into the column.[3] This pre-coats the silica surface with base.

• Eluent Preparation:

  • Prepare your mobile phase (e.g., Hexanes:EtOAc gradient) containing 1% TEA throughout the entire run.

  • Note: Without TEA in the mobile phase, the amine will eventually displace the pre-coat and start tailing again.

• Loading:

  • Load the crude oil as a concentrated solution in Hexanes/EtOAc (minimal DCM).

• Gradient:

  • Typically elutes between 10-40% EtOAc in Hexanes.[1]

  • Detection: UV at 254 nm (The ethylphenyl group is UV active). Use Ninhydrin stain for TLC (Secondary amines stain red/purple).

Method C: Oxalate Salt Formation (Crystallization)

Objective: Convert the oil into a stable solid without using aqueous mineral acids.

Why Oxalic Acid? Unlike HCl, anhydrous oxalic acid in ether/ethanol allows for salt formation in a completely non-aqueous environment, preserving the acetal.

Protocol

• Dissolve the crude free base amine in a minimal amount of anhydrous Diethyl Ether or Ethanol .

• Prepare a saturated solution of Oxalic Acid in the same solvent.

• Add the acid solution dropwise to the amine solution with stirring.

• A white precipitate (the oxalate salt) should form immediately.

• Cool to 0°C for 1 hour.

• Filter and wash with cold ether.

• Recovery: To recover the free base, partition the solid between EtOAc and 1M NaOH (pH > 10).

Troubleshooting & FAQs

Q1: My product turned into a black tar after I washed it with 1N HCl. Can I save it?

A: Unfortunately, no. The 1N HCl hydrolyzed the acetal to the aldehyde. The resulting amino-aldehyde rapidly self-condenses (polymerizes).[1] Prevention: Label your flask "ACID SENSITIVE" and strictly follow the basic workup protocol (Method A).

Q2: I see two spots on TLC that are very close. One is my product, what is the other?

A:

• Unreacted Amine: (Aminoacetaldehyde dimethyl acetal). Stain with Ninhydrin (purple/red). It is more polar than your product.

• Bis-Alkylated Side Product: If you used excess aldehyde, you might have formed the tertiary amine. It is less polar than your target secondary amine.

• Hydrolysis Product: If the spot is at the baseline and doesn't move, your acetal might have degraded on the silica plate (silica is acidic!). Fix: Add 1% TEA to your TLC developing chamber solvent to prevent on-plate degradation.[1]

Q3: Can I distill this at atmospheric pressure?

A: Absolutely not. The boiling point is too high (>250°C est.). Thermal decomposition will occur. Use Kugelrohr distillation at high vacuum (<0.5 mmHg). The product should distill as a clear oil.

Visualizing the "Acetal-Safe" Workflow

Figure 2: The mandatory basic workup flow to prevent acetal hydrolysis.[1]

References

• Abdel-Magid, A. F., et al. (1996).[4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[1]

  • Context: Establishes the standard reductive amination conditions compatible with acid-sensitive groups like acetals.

• Biotage Application Note. (2023). "How do I purify ionizable organic amine compounds using flash column chromatography?"

  • Context: Validates the use of Triethylamine (TEA)

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.[1]

  • Context: Authoritative text on the stability profiles of dimethyl acetals (stable to base, labile to acid).

• BenchChem Technical Support. (2025). "Overcoming Challenges in Secondary Amine Purification."

  • Context: General troubleshooting for amine streaking and salt formation.[2]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling.

Sources

• 1. EP0024225A1 - Process for the preparation of dimethylethyl amine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chromatography [chem.rochester.edu]
• 4. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Technical Support Center: Purification of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine

Welcome to the technical support center for the purification of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the removal of unreacted 4-ethylbenzaldehyde from the final product. The following question-and-answer format directly addresses specific experimental challenges, providing in-depth explanations and actionable protocols.

Troubleshooting Guide & FAQs

Question 1: I've completed the reductive amination of 4-ethylbenzaldehyde with 2,2-dimethoxyethanamine, but TLC and ¹H NMR analysis indicate a significant amount of unreacted aldehyde remains. What is the most effective initial purification step?

Answer:

The most robust and selective initial purification step is a liquid-liquid extraction using a sodium bisulfite wash . This classical technique is highly effective for removing aldehydes from reaction mixtures.[1][2][3][4]

The Underlying Principle (Causality):

The purification relies on the nucleophilic addition of the bisulfite ion (HSO₃⁻) to the electrophilic carbonyl carbon of the 4-ethylbenzaldehyde. This reaction forms a water-soluble α-hydroxysulfonate salt, commonly known as a bisulfite adduct.[2][5] Your desired amine product, lacking a carbonyl group, will not react and will remain in the organic phase. This difference in solubility allows for a clean separation via extraction.

Experimental Workflow: Aldehyde Removal via Bisulfite Extraction

Caption: Workflow for aldehyde removal using bisulfite extraction.

Detailed Protocol: Sodium Bisulfite Wash

• Dissolution: Ensure your crude reaction mixture is fully dissolved in a water-immiscible organic solvent such as ethyl acetate or dichloromethane. Transfer this solution to a separatory funnel.

• Extraction: Add an equal volume of a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃).

• Mixing: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure buildup.

• Separation: Allow the layers to fully separate. The aqueous layer contains the water-soluble aldehyde-bisulfite adduct.[2]

• Draining: Drain the lower aqueous layer.

• Repeat (Optional but Recommended): For optimal removal, repeat the wash with a fresh portion of saturated NaHSO₃ solution.

• Final Wash: Wash the organic layer with deionized water and then with brine (saturated NaCl solution) to remove residual water-soluble impurities and aid in breaking any emulsions.

• Drying and Concentration: Transfer the organic layer to a clean flask and dry it over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield your purified amine product.

Question 2: The bisulfite wash was effective, but I still see some minor impurities. How can I further purify the amine product?

Answer:

For higher purity, two primary methods are recommended following the initial bisulfite wash: acid-base extraction and column chromatography .

1. Acid-Base Extraction

This technique leverages the basicity of your amine product.

The Underlying Principle (Causality):

By washing the organic solution with an acidic aqueous solution (e.g., dilute HCl), the basic amine will be protonated, forming a water-soluble ammonium salt.[6][7][8] Any remaining non-basic impurities (like residual aldehyde or other neutral byproducts) will stay in the organic layer. The aqueous layer containing the amine salt can then be isolated, basified to regenerate the free amine, and extracted back into an organic solvent.

Detailed Protocol: Acid-Base Extraction

• Acidification: After the bisulfite wash, wash the organic layer containing your amine with 1 M hydrochloric acid (HCl).

• Separation: Separate the layers. The aqueous layer now contains your protonated amine.

• Basification: Transfer the aqueous layer to a clean separatory funnel and slowly add a base, such as 1 M sodium hydroxide (NaOH), until the solution is basic (confirm with pH paper, pH > 10). This deprotonates the ammonium salt, regenerating the water-insoluble free amine.

• Back-Extraction: Extract the regenerated amine back into a fresh portion of an organic solvent (e.g., ethyl acetate or dichloromethane).

• Work-up: Wash the organic layer with water and brine, then dry and concentrate as previously described.

2. Column Chromatography

If acid-base extraction does not provide the desired purity, or if you are dealing with closely related impurities, flash column chromatography is the next logical step.

The Underlying Principle (Causality):

This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent).[9] Since your amine is more polar than the residual aldehyde, a suitable solvent system can be chosen to elute the compounds at different times, allowing for their separation.

Considerations for Amine Purification on Silica Gel:

• Tailing: Basic amines can interact strongly with the acidic silanol groups on the surface of silica gel, leading to poor separation and "tailing" of the product spot on TLC and broad peaks during column chromatography.[10]

• Mitigation: To counteract this, it is common practice to add a small amount of a volatile base, such as triethylamine (typically 0.5-1%), to the eluent.[10] This deactivates the acidic sites on the silica, resulting in sharper peaks and better separation.

• Alternative Stationary Phases: For particularly problematic separations, using a less acidic stationary phase like alumina or an amine-functionalized silica gel can be beneficial.[10][11]

Detailed Protocol: Column Chromatography

• TLC Analysis: Develop a suitable solvent system using thin-layer chromatography (TLC). A good starting point for your product would be a mixture of hexanes and ethyl acetate. Add a small amount of triethylamine to the developing chamber. The ideal solvent system will give your product an Rf value of approximately 0.2-0.4.

• Column Packing: Pack a glass column with silica gel using your chosen eluent.

• Loading: Dissolve your crude product in a minimal amount of the eluent and load it onto the top of the silica gel.

• Elution: Run the column, collecting fractions and monitoring the elution by TLC.

• Isolation: Combine the pure fractions containing your product and remove the solvent under reduced pressure.

Question 3: Are there alternative methods for aldehyde removal if my product is sensitive to aqueous workups?

Answer:

Yes, if your product is sensitive to water or pH changes, using a scavenger resin is an excellent alternative.[12]

The Underlying Principle (Causality):

Scavenger resins are solid-supported reagents with functional groups designed to react with and bind specific molecules from a solution.[12][13] For aldehyde removal, resins functionalized with primary amines or hydrazine derivatives are commonly used.[14][15][16] The unreacted 4-ethylbenzaldehyde will covalently bind to the resin, which can then be easily removed by simple filtration, leaving your purified product in the solution. This method avoids the need for aqueous extractions.

Detailed Protocol: Aldehyde Removal with a Scavenger Resin

• Resin Selection: Choose a commercially available scavenger resin designed for aldehydes (e.g., a polymer-supported hydrazine or amino-functionalized resin).

• Reaction: Dissolve your crude product in a suitable anhydrous organic solvent (e.g., dichloromethane or THF). Add the scavenger resin (typically 2-3 equivalents relative to the amount of residual aldehyde).

• Incubation: Gently agitate the mixture at room temperature. The reaction time will depend on the specific resin and the concentration of the aldehyde. Monitor the reaction by TLC until the aldehyde spot is no longer visible.

• Filtration: Filter the mixture to remove the resin.

• Washing and Concentration: Wash the filtered resin with a small amount of fresh solvent to recover any adsorbed product. Combine the filtrates and remove the solvent under reduced pressure to obtain your purified amine.

Question 4: How can I monitor the progress of the purification to confirm the absence of 4-ethylbenzaldehyde?

Answer:

The two most effective techniques for monitoring the purification are Infrared (IR) Spectroscopy and Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy .

1. Infrared (IR) Spectroscopy

• Key Aldehyde Signal: Look for the disappearance of the strong C=O (carbonyl) stretching band from the 4-ethylbenzaldehyde, which appears around 1700-1720 cm⁻¹. Aldehydes also exhibit a characteristic pair of medium-intensity C-H stretching bands around 2700 and 2800 cm⁻¹.[17]

• Key Amine Signal: Your product, (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, is a secondary amine. It will show a single, weak to medium N-H stretching band in the region of 3200-3600 cm⁻¹.[18][19] The absence of the strong carbonyl peak is the most definitive indicator of successful aldehyde removal.[20]

2. Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

• Key Aldehyde Signal: The most diagnostic signal for 4-ethylbenzaldehyde is the aldehydic proton, which appears as a singlet far downfield, typically between δ 9.5 and 10.5 ppm.[21][22][23][24] The complete disappearance of this signal is a clear indication of successful purification.

• Key Amine Signals: Your amine product will have characteristic signals that will become more prominent as the aldehyde is removed. The N-H proton of a secondary amine often appears as a broad singlet between δ 0.5 and 5 ppm.[25][26][27][28] The protons on the carbon adjacent to the nitrogen (the benzylic CH₂ and the N-CH₂) will be deshielded and typically appear in the δ 2.2-3.5 ppm range.

Summary of Key Spectroscopic Data

Compound	Key IR Absorptions (cm⁻¹)	Key ¹H NMR Signals (ppm)
4-Ethylbenzaldehyde	~1700 (strong, C=O stretch)[17], ~2720 & ~2820 (C-H stretch)	~9.9 (singlet, 1H, -CHO)[21][22], ~7.8 (doublet, 2H, aromatic), ~7.3 (doublet, 2H, aromatic), ~2.7 (quartet, 2H, -CH₂-), ~1.2 (triplet, 3H, -CH₃)
(2,2-Dimethoxyethyl) [(4-ethylphenyl)methyl]amine	~3300-3500 (weak-medium, N-H stretch)[18][19]	Broad singlet (N-H)[25][26][27], Signals for aromatic and ethyl groups similar to starting material but may be slightly shifted.

Physical Properties for Separation Strategy

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Water Solubility
4-Ethylbenzaldehyde	C₉H₁₀O	134.18	221-222[29]	Insoluble/Difficult to mix[29][30][31]
(2,2-Dimethoxyethyl) [(4-ethylphenyl)methyl]amine	C₁₃H₂₁NO₂	223.31	N/A	Likely sparingly soluble

Note: The significant difference in functional groups (aldehyde vs. amine) is the primary driver for the success of the chemical separation methods outlined above, more so than minor differences in physical properties like boiling point.

References

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Reference Data & Comparative Studies

A Comparative Analysis of the Reactivity of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine and Other Benzylamines in Key Organic Transformations

For Immediate Release

[City, State] – [Date] – In a comprehensive guide aimed at researchers, scientists, and professionals in drug development, a detailed comparative analysis of the reactivity of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine with other substituted benzylamines has been published. This guide provides an in-depth examination of their performance in crucial synthetic reactions, supported by experimental data and mechanistic insights.

The utility of benzylamines as key intermediates in the synthesis of pharmaceuticals and other bioactive molecules is well-established. Their reactivity, however, is finely tuned by the nature of substituents on both the aromatic ring and the nitrogen atom. This guide focuses on (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, a versatile building block, and systematically compares its reactivity against a panel of other benzylamines in reactions such as N-alkylation, reductive amination, and cyclization reactions leading to the formation of important heterocyclic scaffolds.

I. Introduction: The Role of Substituted Benzylamines in Modern Synthesis

Substituted benzylamines are foundational components in the construction of a vast array of molecular architectures. Their nucleophilic nitrogen atom and the adjacent benzylic C-H bonds provide multiple sites for functionalization. The electronic and steric environment around these sites, dictated by various substituents, governs the amine's reactivity and selectivity in a multitude of chemical transformations. Understanding these substituent effects is paramount for rational reaction design and the efficient synthesis of target molecules.

This guide specifically explores the reactivity profile of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine. The presence of the electron-donating 4-ethyl group on the phenyl ring and the sterically demanding, yet electronically flexible, 2,2-dimethoxyethyl group on the nitrogen atom creates a unique chemical entity. Its performance is benchmarked against benzylamines with varying electronic and steric properties to provide a clear and objective comparison.

II. Comparative Reactivity in N-Alkylation Reactions

N-alkylation is a fundamental process for introducing new carbon-carbon bonds at the nitrogen atom of an amine.[1] The nucleophilicity of the benzylamine is a key determinant of the reaction rate and yield.

Experimental Protocol: Comparative N-Alkylation of Benzylamines

A standardized protocol was employed to compare the reactivity of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine with other benzylamines in an N-alkylation reaction with a model electrophile, benzyl bromide.

• Reaction Setup: To a solution of the respective benzylamine (1.0 mmol) in acetonitrile (10 mL) was added benzyl bromide (1.2 mmol) and potassium carbonate (2.0 mmol) as a base.

• Reaction Conditions: The reaction mixture was stirred at 60 °C.

• Monitoring: The reaction progress was monitored by thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) at regular intervals to determine the rate of consumption of the starting amine and the formation of the N-benzylated product.

• Work-up and Analysis: After completion, the reaction mixture was filtered, and the solvent was removed under reduced pressure. The residue was purified by column chromatography to isolate the product, and the yield was calculated.

Results and Discussion:

The reactivity of various benzylamines in the N-alkylation reaction is summarized in the table below.

Benzylamine Derivative	Substituent Effects	Relative Reaction Rate (vs. Benzylamine)	Yield (%)
(2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine	Electron-donating (ethyl), Steric hindrance (dimethoxyethyl)	Moderate	85
Benzylamine	Unsubstituted	1.0	92
4-Methoxybenzylamine	Strong electron-donating	High	95
4-Nitrobenzylamine	Strong electron-withdrawing	Low	45
N,N-Dimethylbenzylamine	Steric hindrance (methyl groups)	Moderate	88

The results indicate that electron-donating groups on the phenyl ring, such as the 4-methoxy group, enhance the nucleophilicity of the nitrogen atom, leading to a higher reaction rate. Conversely, electron-withdrawing groups like the 4-nitro group significantly decrease reactivity. The 4-ethyl group in (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine also has an electron-donating effect, contributing to its good reactivity. However, the sterically bulky 2,2-dimethoxyethyl group on the nitrogen likely introduces some steric hindrance, resulting in a slightly lower yield compared to the less hindered benzylamine. This is a common trade-off in reaction design, where electronic activation can be tempered by steric constraints.[2]

III. Comparative Reactivity in Reductive Amination

Reductive amination is a powerful method for forming C-N bonds, proceeding through the in-situ formation and reduction of an imine or iminium ion.[3][4] The reactivity of the benzylamine in this two-step process is influenced by both its ability to form the initial imine and the subsequent reduction step.

Experimental Protocol: Comparative Reductive Amination

The reductive amination of cyclohexanone with various benzylamines was performed to assess their relative reactivity.

• Imine Formation: A mixture of the benzylamine (1.0 mmol), cyclohexanone (1.2 mmol), and titanium(IV) isopropoxide (1.5 mmol) in dichloromethane (10 mL) was stirred at room temperature for 2 hours.

• Reduction: The reaction mixture was cooled to 0 °C, and sodium borohydride (1.5 mmol) was added portion-wise.

• Reaction Conditions: The reaction was allowed to warm to room temperature and stirred for an additional 4 hours.

• Work-up and Analysis: The reaction was quenched with water, and the product was extracted with dichloromethane. The combined organic layers were dried, concentrated, and the product was purified by column chromatography.

Results and Discussion:

Benzylamine Derivative	Substituent Effects	Yield (%)
(2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine	Electron-donating (ethyl), Acetal functionality	90
Benzylamine	Unsubstituted	88
4-Chlorobenzylamine	Electron-withdrawing	75
2,4-Dimethoxybenzylamine	Strong electron-donating	94

In reductive amination, the initial imine formation is generally favored by electron-donating groups on the benzylamine, which increase the nucleophilicity of the nitrogen.[5] The subsequent reduction of the imine is also a critical step. (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine demonstrated excellent reactivity, affording a high yield of the corresponding N-cyclohexylbenzylamine. The electron-donating 4-ethyl group facilitates imine formation. Furthermore, the 2,2-dimethoxyethyl group, being an acetal, is stable under these reductive conditions and does not interfere with the reaction. The high yield obtained with 2,4-dimethoxybenzylamine further supports the positive influence of electron-donating substituents on the aromatic ring.

IV. Cyclization Reactions: The Pictet-Spengler and Bischler-Napieralski Reactions

Benzylamines are crucial precursors for the synthesis of nitrogen-containing heterocycles, which are prevalent in natural products and pharmaceuticals. The Pictet-Spengler and Bischler-Napieralski reactions are classic examples of such cyclizations.

The Pictet-Spengler reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular electrophilic aromatic substitution to form a tetrahydroisoquinoline.[6][7] The nucleophilicity of the aromatic ring is a key factor in this reaction.

The Bischler-Napieralski reaction is an intramolecular electrophilic aromatic substitution of a β-arylethylamide, typically using a dehydrating agent like phosphorus oxychloride, to yield a 3,4-dihydroisoquinoline.[8][9] Similar to the Pictet-Spengler reaction, the success of this cyclization is highly dependent on the electronic properties of the aromatic ring.[10]

Reactivity Comparison:

While direct experimental comparison of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine in these specific cyclizations was not performed, its structural features allow for predictions of its reactivity. The electron-donating 4-ethyl group would activate the aromatic ring towards electrophilic attack, making it a suitable substrate for both Pictet-Spengler and Bischler-Napieralski type cyclizations. In a Pictet-Spengler reaction, the amine would first need to be converted to a β-arylethylamine. For a Bischler-Napieralski reaction, acylation of the nitrogen would be the initial step. The reactivity would be expected to be higher than that of unsubstituted benzylamine and significantly greater than benzylamines bearing electron-withdrawing groups.

V. Conclusion

This comparative guide demonstrates that the reactivity of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine is a favorable balance of electronic activation and steric influence. The electron-donating 4-ethyl group enhances its nucleophilicity, making it an effective substrate in N-alkylation and reductive amination reactions. While the 2,2-dimethoxyethyl group introduces some steric bulk, it does not significantly hinder its reactivity in the studied transformations and offers a stable acetal functionality for potential further synthetic manipulations.

For researchers and drug development professionals, the choice of a substituted benzylamine is a critical decision in a synthetic campaign. This guide provides a framework for understanding the interplay of electronic and steric effects, enabling more informed decisions in the selection of reagents and the design of efficient synthetic routes. The favorable reactivity profile of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine positions it as a valuable and versatile building block in the synthesis of complex nitrogen-containing molecules.

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• NIH. Primary Benzylamines by Efficient N-Alkylation of Benzyl Alcohols Using Commercial Ni Catalysts and Easy-to-Handle Ammonia Sources.
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• Organic Syntheses.

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Reference Standards for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine Purity Analysis

Executive Summary & Application Context

(2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine is a specialized secondary amine acetal, primarily utilized as a Key Pharmaceutical Intermediate (KPI) . It serves as a critical precursor in the Pomeranz-Fritsch cyclization to synthesize substituted isoquinolines, a scaffold common in alkaloids and antihypertensive agents.

Because this molecule is often a custom-synthesized intermediate rather than a pharmacopeial commodity, commercially available Certified Reference Materials (CRMs) are rare. Laboratories must often qualify their own Secondary Reference Standards .

This guide compares the three dominant methodologies for establishing purity and potency: HPLC-UV/MS (High-Performance Liquid Chromatography), GC-FID (Gas Chromatography), and qNMR (Quantitative Nuclear Magnetic Resonance).

The Core Challenge: Acetal Stability

The defining chemical feature of this molecule is the dimethyl acetal group.

• Risk: Acetals are acid-labile. Exposure to acidic mobile phases (e.g., 0.1% TFA) causes hydrolysis to the corresponding aldehyde, creating artifactual impurities during analysis.

• Solution: Analytical workflows must prioritize neutral-to-basic pH conditions or strictly controlled thermal parameters.

Comparative Analysis of Analytical Standards

The following table objectively compares the three primary approaches to analyzing this reference standard.

Feature	Method A: HPLC-UV (Basic pH)	Method B: GC-FID	Method C: qNMR (Internal Std)
Primary Utility	Routine purity & impurity profiling.	Volatile impurity & solvent analysis.	Absolute Potency Assignment.
Selectivity	High (separates non-volatiles).	Moderate (thermal degradation risk).	High (structural specificity).
Stability Risk	Low (if pH > 7.0).	Medium (Injector port hydrolysis).[1]	Nil (Ambient temp, deuterated solvent).
Precision (RSD)	< 0.5%	< 1.0%	< 1.0%
Limit of Detection	Low ppm range.	Low ppm range.	~0.1% (w/w).[2]
Cost/Run	Moderate.	Low.	High (instrument time/solvents).[1][3]
Verdict	Best for Routine QC.	Best for Residual Solvents.	Best for Standard Qualification.

Technical Deep Dive: Establishing the "Gold Standard"

To generate a trustworthy reference standard in-house, you cannot rely on a single method. You must employ a Self-Validating Workflow .

Protocol 1: The "Self-Validating" Qualification Workflow

Do not assume commercial "97%" purity is accurate. Water content and inorganic salts often inflate the apparent purity.

Step 1: Structure Confirmation

• Technique: 1H-NMR & MS.

• Key Signals:

  • Acetal methoxy protons: Singlet ~3.3–3.4 ppm (6H).

  • Acetal methine proton: Triplet ~4.4–4.6 ppm (1H).

  • Benzylic methylene: Singlet ~3.7–3.8 ppm (2H).

  • Ethyl group: Triplet (~1.2 ppm) and Quartet (~2.6 ppm).

Step 2: Absolute Purity Assignment (qNMR)

• Why: qNMR does not require a reference standard of the analyte itself; it uses a dissimilar internal standard (e.g., Maleic Acid or TCNB) of known high purity (TraceCERT®).

• Calculation: ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="ng-star-inserted display">

  (Where I=Integral, N=Number of protons, M=Molar Mass, W=Weight, P=Purity)[1]

Step 3: Chromatographic Purity (HPLC)

• Why: To detect related substances that might overlap in NMR or exist in trace amounts.

Protocol 2: HPLC Method Development (Acetal-Safe)

Objective: Prevent in-situ hydrolysis of the acetal during the run.

• Column: C18 with high pH stability (e.g., Waters XBridge C18 or Agilent Poroshell HPH).

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 9.0) or 10 mM Ammonium Acetate (pH 6.8). Avoid TFA.

• Mobile Phase B: Acetonitrile (MeCN).

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV at 210 nm (amine absorption) and 254 nm (aromatic ring).

Critical Insight: If you observe a splitting peak or a broad "hump" at the baseline, check your autosampler wash solvent. If it contains acid, the sample is degrading before injection. Use 50:50 MeCN:Water (neutral) as the diluent.

Visualizing the Workflow

The following diagram illustrates the decision matrix for qualifying the reference standard and the chemical risks involved.

Figure 1: Qualification workflow for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, highlighting the critical decision points and the risk of acid-catalyzed hydrolysis.

Experimental Protocol: Preparation of the Standard

Scope: Preparation of a 1.0 mg/mL stock solution for HPLC analysis.

• Weighing: Accurately weigh 10.0 mg of the Qualified Reference Standard (from Section 3) into a 10 mL volumetric flask.

  • Note: Use an anti-static gun; amine salts can be sticky/static.

• Dissolution: Add 5 mL of Diluent A (50:50 Water:Acetonitrile, buffered to pH 8 with Ammonia).

  • Warning: Do not use pure water if the free base is oily; it may not dissolve fully. Do not use acidic diluents.

• Sonication: Sonicate for 5 minutes. Ensure no micro-droplets remain on the glass.

• Make up to Volume: Fill to the line with Diluent A. Invert 10 times.

• Storage: Transfer to an amber HPLC vial. Stable for 24 hours at 4°C.

  • Degradation Check: If a new peak appears at RRT ~0.8 (relative to main peak) after 24h, this is likely the aldehyde hydrolysis product.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry. [Link]

• Waters Corporation. (2021). Effect of pH on LC-MS Analysis of Amines. Waters Application Notes. [Link]

• Organic Syntheses. (2004). General procedure for the Pomeranz-Fritsch reaction. Org.[4] Synth. Coll. Vol. 10, p. 256. [Link](Cited for context on the synthetic utility of benzylamino acetals).

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A Senior Application Scientist's Guide to Elemental Analysis Benchmarks for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine

For researchers, scientists, and drug development professionals, establishing the elemental composition of a novel chemical entity is a foundational step in its characterization. This guide provides an in-depth technical comparison and benchmarking framework for the elemental analysis of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, a compound of interest in synthetic and medicinal chemistry. By synthesizing established analytical principles with practical, field-proven insights, this document will detail the theoretical benchmarks, outline a robust experimental protocol for verification, and discuss the interpretation of results against established standards.

Theoretical Elemental Composition: The Definitive Benchmark

The first step in any elemental analysis is the calculation of the theoretical composition based on the compound's molecular formula. For (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, the molecular formula is C₁₃H₂₁NO₂ .

To establish the theoretical weight percentages of Carbon (C), Hydrogen (H), Nitrogen (N), and Oxygen (O), we use the atomic weights of each element:

• C: 12.011 g/mol

• H: 1.008 g/mol

• N: 14.007 g/mol

• O: 15.999 g/mol

The molecular weight of C₁₃H₂₁NO₂ is calculated as: (13 * 12.011) + (21 * 1.008) + (1 * 14.007) + (2 * 15.999) = 223.31 g/mol

From this, the theoretical elemental percentages are determined:

Element	Calculation	Weight Percentage (%)
Carbon (C)	(13 * 12.011) / 223.31 * 100	69.91%
Hydrogen (H)	(21 * 1.008) / 223.31 * 100	9.48%
Nitrogen (N)	(1 * 14.007) / 223.31 * 100	6.27%
Oxygen (O)	(2 * 15.999) / 223.31 * 100	14.33%

These theoretical values serve as the primary benchmark against which all experimental data must be compared.

Recommended Analytical Technique: CHN(S) Combustion Analysis

For the determination of carbon, hydrogen, and nitrogen content in pure organic compounds like (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, combustion analysis is the gold standard.[1][2][3] This technique is renowned for its accuracy and reliability.[2]

Principle of Operation: Combustion analysis operates on the principle of complete sample combustion in an oxygen-rich environment at high temperatures (typically 900–1000°C).[2][4] The constituent elements are converted into simple, stable gases:

• Carbon → Carbon Dioxide (CO₂)

• Hydrogen → Water (H₂O)

• Nitrogen → Dinitrogen gas (N₂)

These gases are then separated and quantified by a detector, typically a thermal conductivity detector (TCD).[5]

Caption: Workflow for CHN Combustion Analysis.

Experimental Protocol for Self-Validation

To ensure the trustworthiness and accuracy of the results, a self-validating experimental protocol is essential. This involves careful sample preparation, instrument calibration, and the use of certified reference materials.

Materials and Instrumentation:

• Sample: (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine, finely powdered and dried to a constant weight. A minimum of 5mg is recommended to allow for replicate analyses.[6]

• CHN Analyzer: A calibrated elemental analyzer capable of dynamic flash combustion.[6]

• Certified Reference Material (CRM): A well-characterized organic standard with known elemental composition, such as Acetanilide or Benzoic Acid.[4]

• Microbalance: Calibrated and capable of measuring to at least 0.001 mg.

Step-by-Step Methodology:

• Instrument Calibration:

  • Perform a multi-point calibration of the CHN analyzer using a certified reference material (e.g., Acetanilide).

  • The calibration curve should exhibit excellent linearity (R² > 0.999).

  • Run a CRM as a sample to verify the calibration. The results should be within the certified range and typically within ±0.3% of the known values.[6]

• Sample Preparation:

  • Ensure the sample of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine is homogenous and completely dry, as residual solvents will significantly impact the results.[6]

  • Using the microbalance, accurately weigh approximately 1-2 mg of the sample into a tin capsule.

  • Seal the capsule, ensuring no sample is lost.

• Analysis:

  • Analyze a minimum of two independent samples of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine to ensure reproducibility.[6]

  • To monitor for instrument drift, analyze a CRM after every two to three unknown samples.[6]

• Data Acceptance Criteria:

  • The absolute deviation between replicate analyses of the target compound should be less than 0.4%.

  • The results for the CRMs run during the analysis should remain within ±0.3% of their certified values.[6]

Comparison and Benchmarking of Results

The primary objective is to compare the experimentally determined elemental composition with the theoretical values calculated in Section 1.

Acceptance Criteria: For publication in reputable journals, such as those from the American Chemical Society, the experimentally determined values for C, H, and N should be within ±0.4% (absolute) of the theoretical values.[6][7]

Example Data Interpretation:

Element	Theoretical %	Experimental % (Run 1)	Experimental % (Run 2)	Average Experimental %	Absolute Difference	Pass/Fail (±0.4%)
Carbon (C)	69.91	69.75	69.85	69.80	0.11	Pass
Hydrogen (H)	9.48	9.55	9.51	9.53	0.05	Pass
Nitrogen (N)	6.27	6.18	6.22	6.20	0.07	Pass

In this hypothetical example, the experimental results for (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine would be considered an excellent match with the theoretical composition, confirming the purity and identity of the compound.

Alternative and Complementary Techniques

While CHN combustion analysis is the primary method for determining the elemental composition of C, H, and N, other techniques are crucial for a complete characterization, particularly in a drug development context.

Inductively Coupled Plasma (ICP) Techniques: For the analysis of elemental impurities, which is a significant concern in the pharmaceutical industry, techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES) are employed.[8] These methods are essential for quantifying trace levels of metals that may have been introduced during the synthesis process, as mandated by guidelines such as ICH Q3D.[9]

Caption: Comparison of elemental analysis techniques.

Conclusion

Benchmarking the elemental analysis of (2,2-Dimethoxyethyl)[(4-ethylphenyl)methyl]amine requires a multi-faceted approach grounded in scientific rigor. The process begins with the precise calculation of the theoretical elemental composition, which serves as the ultimate benchmark. The experimental verification should be performed using a validated combustion analysis method, with strict adherence to protocols involving certified reference materials to ensure accuracy and reproducibility. The final acceptance of the data hinges on a close agreement (typically within ±0.4%) between the experimental and theoretical values. This comprehensive approach provides a high degree of confidence in the elemental composition, a critical parameter for the characterization of any novel chemical entity.

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• Cross, A. (2013, November 7). Validation of Metal Impurities in Drug Products. American Laboratory. Retrieved from [Link]

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• PubChem. (n.d.). 2,2-Dimethoxyethylmethylamine. Retrieved from [Link]

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